Cas no 114041-17-7 (2,3-Dihydro-5,6-dimethoxy-1H-Isoindole Hydrochloride)

• Product Name: 2,3-Dihydro-5,6-dimethoxy-1H-Isoindole Hydrochloride
• CAS No: 114041-17-7
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• MDL: MFCD11223564
• CID: 3630931
• PubChem ID: 20074350
• Update Time: 2025-06-12

2,3-Dihydro-5,6-dimethoxy-1H-Isoindole Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole, 2,3-dihydro-5,6-dimethoxy-, hydrochloride
• 5,6-dimethoxyisoindoline hydrochloride
• 5,6-DIMETHOXYISOINDOLINE HCL
• 187233
• 1H-Isoindole, 2,3-dihydro-5,6-dimethoxy-, hydrochloride (9CI)
• 2,3-Dihydro-5,6-dimethoxy-1H-Isoindole Hydrochloride
• 5,6-dimethoxyisoindolinehydrochloride
• AKOS030524898
• CS-0441174
• AS-42331
• SB64566
• Z3247510658
• SCHEMBL9871800
• 5,6-DIMETHOXY-2,3-DIHYDRO-1H-ISOINDOLE HYDROCHLORIDE
• MFCD11223564
• EN300-1605885
• 5,6-dimethoxy-2,3-dihydro-1H-isoindole;hydrochloride
• YDORVHRERXVLHY-UHFFFAOYSA-N
• 114041-17-7
• DB-413338
• 2,3-Dihydro-5,6-dimethoxy-1H-isoindole HCl

• MDL： MFCD11223564
• Inchi： 1S/C10H13NO2.ClH/c1-12-9-3-7-5-11-6-8(7)4-10(9)13-2;/h3-4,11H,5-6H2,1-2H3;1H
• InChI Key： YDORVHRERXVLHY-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C(=CC2CNCC=2C=1)OC

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on 2,3-Dihydro-5,6-dimethoxy-1H-Isoindole Hydrochloride

Comprehensive Overview of 2,3-Dihydro-5,6-dimethoxy-1H-Isoindole Hydrochloride (CAS No. 114041-17-7)

2,3-Dihydro-5,6-dimethoxy-1H-Isoindole Hydrochloride (CAS No. 114041-17-7) is a chemically synthesized compound widely recognized for its potential applications in pharmaceutical research and organic synthesis. This compound, characterized by its isoindole backbone and dimethoxy substitutions, has garnered significant attention due to its structural uniqueness and versatility. Researchers and industry professionals frequently explore its role in developing novel therapeutic agents, particularly in the fields of central nervous system (CNS) disorders and neurodegenerative diseases, aligning with current trends in precision medicine and drug discovery.

The molecular structure of 2,3-Dihydro-5,6-dimethoxy-1H-Isoindole Hydrochloride features a dihydroisoindole core, which is pivotal for its biological activity. The presence of hydrochloride enhances its solubility, making it suitable for various experimental protocols. Recent studies highlight its potential as a building block in the synthesis of complex molecules, addressing growing demand for high-value intermediates in the pharmaceutical industry. This aligns with the increasing focus on green chemistry and sustainable synthesis methods, as researchers seek eco-friendly alternatives to traditional processes.

In the context of drug development, 2,3-Dihydro-5,6-dimethoxy-1H-Isoindole Hydrochloride is often investigated for its pharmacophore properties, which are critical for binding to biological targets. Its dimethoxy groups contribute to enhanced lipophilicity, a key factor in optimizing blood-brain barrier (BBB) penetration—a hot topic in CNS drug research. This property is particularly relevant given the rising prevalence of conditions like Alzheimer's and Parkinson's diseases, where effective BBB-crossing therapeutics are urgently needed.

From a synthetic chemistry perspective, this compound serves as a versatile intermediate for constructing heterocyclic compounds, which dominate modern drug pipelines. Its stability under various reaction conditions makes it a preferred choice for multistep synthesis, a trend driven by the pharmaceutical industry's push toward complex molecular architectures. Additionally, its compatibility with catalytic reactions and microwave-assisted synthesis techniques positions it as a valuable asset in accelerating drug discovery workflows.

The analytical characterization of 2,3-Dihydro-5,6-dimethoxy-1H-Isoindole Hydrochloride typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards, reflecting the industry's emphasis on quality-by-design (QbD) principles. As the demand for high-purity reference standards grows, this compound's well-documented spectral data becomes increasingly valuable for analytical laboratories and contract research organizations (CROs).

In conclusion, 2,3-Dihydro-5,6-dimethoxy-1H-Isoindole Hydrochloride (CAS No. 114041-17-7) represents a critical tool in modern chemical and pharmaceutical research. Its multifaceted applications—from medicinal chemistry to process optimization—resonate with contemporary scientific priorities, including personalized medicine and sustainable manufacturing. As research continues to uncover its full potential, this compound is poised to remain at the forefront of innovative therapeutic development.